1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine
Overview
Description
1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine, also known as CFPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry.
Scientific Research Applications
1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine has been studied for its potential applications in pharmacology and medicinal chemistry. It has been shown to exhibit activity as a selective serotonin reuptake inhibitor (SSRI), which makes it a promising candidate for the treatment of depression and anxiety disorders. Additionally, 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine has been investigated for its potential as an anticancer agent and as a tool for studying the role of serotonin in the brain.
Mechanism of Action
1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine works by inhibiting the reuptake of serotonin, a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By blocking the reuptake of serotonin, 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine increases the concentration of serotonin in the brain, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine has been shown to have a range of biochemical and physiological effects, including increased levels of serotonin in the brain, decreased levels of cortisol (a stress hormone), and increased activity in brain regions associated with mood regulation and emotional processing.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine is its selectivity for serotonin reuptake inhibition, which makes it a useful tool for studying the role of serotonin in the brain. However, 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine also has limitations, including its relatively low potency compared to other SSRIs and its potential for off-target effects.
Future Directions
There are several future directions for research on 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine, including:
- Developing more potent analogues of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine with improved selectivity and efficacy
- Investigating the potential of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine as an anticancer agent
- Studying the effects of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine on other neurotransmitter systems in the brain
- Exploring the potential of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine as a tool for studying the role of serotonin in the gut-brain axis
- Investigating the potential of 1-(2-chloro-6-fluorobenzoyl)-4-(2-fluorophenyl)piperazine as a treatment for other neurological and psychiatric disorders, such as Parkinson's disease and post-traumatic stress disorder.
properties
IUPAC Name |
(2-chloro-6-fluorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClF2N2O/c18-12-4-3-6-14(20)16(12)17(23)22-10-8-21(9-11-22)15-7-2-1-5-13(15)19/h1-7H,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKJELHHEFBMJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=C(C=CC=C3Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClF2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-[5-(3-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide](/img/structure/B4694891.png)
![1-butyl-N-[4-(morpholin-4-ylsulfonyl)phenyl]-5-oxopyrrolidine-3-carboxamide](/img/structure/B4694905.png)
![2-[(3-cyano-2-pyridinyl)thio]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B4694908.png)
![3-(2-chlorobenzyl)-5,7-dimethyl-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B4694920.png)
![3-cyclopropyl-N-{2-[(3,4-diethoxybenzoyl)amino]ethyl}-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4694952.png)
![3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-{[(2,3-dimethylphenoxy)acetyl]amino}ethyl)-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4694962.png)
![5-{3-bromo-4-[(3-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxo-4-imidazolidinone](/img/structure/B4694980.png)
![9-ethyl-3-{[4-(2,3,4-trimethoxybenzyl)-1-piperazinyl]methyl}-9H-carbazole](/img/structure/B4694987.png)
![3-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenyl 4-methoxybenzenesulfonate](/img/structure/B4694994.png)
![1-[(3-phenylpropyl)sulfonyl]-N-(tetrahydro-2-furanylmethyl)-4-piperidinecarboxamide](/img/structure/B4695002.png)
![5-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B4695003.png)
![2-[(4-allyl-5-benzyl-4H-1,2,4-triazol-3-yl)thio]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide](/img/structure/B4695006.png)
![N-(3-chloro-2-methylphenyl)-2-cyano-3-(4-{[3-(trifluoromethyl)benzyl]oxy}phenyl)acrylamide](/img/structure/B4695008.png)